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Compound of Interest

Compound Name: 3-Methoxyisonicotinaldehyde

CAS No.: 1849-52-1

Cat. No.: B112165

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxyisonicotinaldehyde, a substituted pyridinecarboxaldehyde, is a versatile building

block in modern organic synthesis and medicinal chemistry. Its unique electronic and structural

features, arising from the interplay of the electron-withdrawing aldehyde group and the

electron-donating methoxy group on the pyridine ring, make it a valuable precursor for the

synthesis of a diverse range of heterocyclic compounds.[1][2] These derivatives are of

significant interest in drug discovery, with applications in the development of novel therapeutic

agents.[1][3]

This guide provides a comprehensive overview of the essential practices for the safe handling,

storage, and utilization of 3-Methoxyisonicotinaldehyde in a laboratory setting. By

understanding the chemical nature of this compound and adhering to the recommended

protocols, researchers can ensure the integrity of their experiments, maintain a safe working

environment, and maximize the potential of this important synthetic intermediate.
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Material Properties and Characterization
A thorough understanding of the physicochemical properties of 3-Methoxyisonicotinaldehyde
is fundamental to its proper handling and use.

Property Value Source(s)

Chemical Name 3-Methoxyisonicotinaldehyde [4][5]

Synonyms
3-Methoxypyridine-4-

carboxaldehyde
[5]

CAS Number 1849-52-1 [4][5]

Molecular Formula C₇H₇NO₂ [4][5]

Molecular Weight 137.14 g/mol [5]

Appearance
White to yellow or brown solid,

semi-solid, or liquid
[4][6]

Melting Point 36-37 °C [6]

Boiling Point 80 °C at 1 Torr [6]

pKa (Predicted) 2.86 ± 0.10 [6]

Safety and Hazard Assessment
3-Methoxyisonicotinaldehyde is a chemical that requires careful handling to minimize

potential health risks. The following hazard information is compiled from available safety data

sheets (SDS).

GHS Hazard Statements:[4]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Precautionary Statements:[4]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Causality of Hazards
The aldehyde functional group is susceptible to oxidation and can be irritating to mucous

membranes and the respiratory tract. The pyridine core, while a common motif in

pharmaceuticals, can also exhibit toxicity. The combination of these functionalities necessitates

the use of appropriate personal protective equipment (PPE) and engineering controls to

prevent exposure.

Handling and Personal Protective Equipment (PPE)
Adherence to proper handling procedures is paramount to ensure the safety of laboratory

personnel.

Engineering Controls
Fume Hood: All handling of 3-Methoxyisonicotinaldehyde, especially when in solid form or

when preparing solutions, should be conducted in a well-ventilated chemical fume hood to

minimize the risk of inhalation.[7]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and dust.[7]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn at all times. Gloves

should be inspected before use and changed immediately if contaminated.[7]

Skin and Body Protection: A laboratory coat must be worn to prevent skin contact. For larger

quantities or when there is a significant risk of splashing, additional protective clothing may

be necessary.[7]

Preparation Chemical Handling Post-Handling

Don Lab Coat Inspect & Wear Goggles
Step 1

Inspect & Wear Gloves
Step 2

Work in Fume HoodStep 3 Handle Compound
Step 4

Decontaminate Work AreaStep 5 Remove Gloves
Step 6

Wash Hands
Step 7

Click to download full resolution via product page

Figure 1: Workflow for donning and doffing PPE for handling 3-Methoxyisonicotinaldehyde.

Storage and Stability
Proper storage is crucial to maintain the purity and stability of 3-Methoxyisonicotinaldehyde.

Parameter Recommendation Rationale

Temperature
2-8°C or in a freezer under

-20°C.

To minimize degradation and

potential side reactions.[4][6]

Atmosphere
Under an inert atmosphere

(e.g., argon or nitrogen).

To prevent oxidation of the

aldehyde group.[1][6]

Light Keep in a dark place.
To prevent light-induced

degradation.[4]

Container
Tightly sealed, appropriate

chemical-resistant container.

To prevent contamination and

exposure to moisture and air.

Incompatibilities:
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Strong Oxidizing Agents: Can lead to vigorous and potentially exothermic reactions with the

aldehyde group.[1]

Strong Reducing Agents: Can reduce the aldehyde functionality.[1]

Strong Bases and Acids: May catalyze side reactions or degradation of the compound.[1]

Solubility and Solution Preparation
While comprehensive quantitative solubility data is not readily available in the literature,

qualitative information and data from similar compounds suggest the following:

Solvent Expected Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble

A common solvent for

preparing stock solutions of

organic compounds for

biological screening.[8]

N,N-Dimethylformamide (DMF) Soluble

Another polar aprotic solvent

suitable for dissolving many

organic molecules.

Methanol, Ethanol Soluble

Polar protic solvents that

should readily dissolve the

compound.

Dichloromethane Soluble
A common organic solvent for

reactions and purification.

Water Slightly Soluble to Insoluble

The presence of the pyridine

ring and polar functional

groups may impart some water

solubility, but the overall

molecule is largely organic.

Protocol for Preparing a Stock Solution
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This protocol provides a general guideline for preparing a stock solution of 3-
Methoxyisonicotinaldehyde. The final concentration and choice of solvent will depend on the

specific experimental requirements.

Materials:

3-Methoxyisonicotinaldehyde

Anhydrous solvent of choice (e.g., DMSO)

Appropriate volumetric flask

Magnetic stirrer and stir bar (optional)

Pipettes

Procedure:

Weighing: Accurately weigh the desired amount of 3-Methoxyisonicotinaldehyde in a

clean, dry container inside a fume hood.

Transfer: Carefully transfer the weighed compound to the volumetric flask.

Initial Solvation: Add a portion of the solvent to the volumetric flask (approximately half of the

final volume).

Dissolution: Gently swirl the flask or use a magnetic stirrer to facilitate dissolution. Sonication

may be used cautiously if needed.

Final Volume: Once the solid is completely dissolved, add the solvent to the calibration mark

of the volumetric flask.

Mixing: Cap the flask and invert it several times to ensure a homogeneous solution.

Storage: Store the stock solution in a tightly sealed container at the recommended

temperature (typically -20°C or -80°C for long-term storage) and protected from light.
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Figure 2: Step-by-step workflow for preparing a stock solution of 3-
Methoxyisonicotinaldehyde.

Reactivity and Synthetic Applications
3-Methoxyisonicotinaldehyde is a valuable precursor in the synthesis of various heterocyclic

compounds. The aldehyde group can undergo a wide range of chemical transformations,

including:

Reductive Amination: To form substituted aminomethylpyridines.

Wittig Reaction: To generate substituted vinylpyridines.

Condensation Reactions: With active methylene compounds to build more complex

heterocyclic systems.

Oxidation: To the corresponding carboxylic acid.

Reduction: To the corresponding alcohol.

The pyridine nitrogen can also participate in reactions, such as N-oxidation or quaternization,

further expanding its synthetic utility.

Spill Management and Waste Disposal
In the event of a spill, follow these procedures:

Small Spills:

Wear appropriate PPE.

Absorb the spill with an inert material such as vermiculite, sand, or a commercial sorbent.

Collect the absorbed material into a sealed container for proper disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Large Spills:
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Evacuate the area immediately.

Alert others in the vicinity and contact the appropriate emergency response team.

Prevent the spill from entering drains or waterways.

Waste Disposal:

All waste containing 3-Methoxyisonicotinaldehyde, including contaminated materials and

excess solutions, should be considered hazardous waste.[9]

Dispose of chemical waste in accordance with local, state, and federal regulations.[9][10]

Do not dispose of this chemical down the drain.

Consult your institution's environmental health and safety (EHS) office for specific disposal

guidelines.

Conclusion
3-Methoxyisonicotinaldehyde is a key building block for the synthesis of diverse and

potentially bioactive molecules. By adhering to the guidelines outlined in this document for its

handling, storage, and use, researchers can work safely and effectively with this compound. A

proactive approach to safety, grounded in a solid understanding of the material's properties, is

essential for successful and responsible scientific investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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